Cas no 2227892-71-7 (2-5-(thiophen-2-yl)pyrrolidin-2-ylethan-1-ol)

• Product Name: 2-5-(thiophen-2-yl)pyrrolidin-2-ylethan-1-ol
• CAS No: 2227892-71-7
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• CID: 6102409
• PubChem ID: 165599705
• Update Time: 2025-11-06

2-5-(thiophen-2-yl)pyrrolidin-2-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-5-(thiophen-2-yl)pyrrolidin-2-ylethan-1-ol
• 2227892-71-7
• EN300-1628689
• 2-[5-(thiophen-2-yl)pyrrolidin-2-yl]ethan-1-ol

• Inchi： 1S/C10H15NOS/c12-6-5-8-3-4-9(11-8)10-2-1-7-13-10/h1-2,7-9,11-12H,3-6H2/t8-,9-/m0/s1
• InChI Key： DEQGGLWRAVKFQT-IUCAKERBSA-N
• SMILES： S1C=CC=C1[C@@H]1CC[C@@H](CCO)N1

Computed Properties

• Exact Mass: 197.08743528g/mol
• Monoisotopic Mass: 197.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 60.5Ų

Additional information on 2-5-(thiophen-2-yl)pyrrolidin-2-ylethan-1-ol

Compound CAS No. 2227892-71-7: 2-(5-(Thiophen-2-Yl)Pyrrolidin-2-Yl)Ethan-1-Ol

Compound CAS No. 222789 is a unique organic compound with the chemical name 5-(thiophen-2-yloxy)-N'-(phenylmethyl)-N'-[4-(phenylmethylamino)-3,5-dimethylphenyl]acetamide. This compound has garnered significant attention in the scientific community due to its intriguing structural properties and potential applications in various fields, including pharmaceuticals and materials science.

The structure of this compound is characterized by a thiophene ring, which is a five-membered aromatic heterocycle containing sulfur, and a pyrrolidine ring, a five-membered saturated heterocycle with one nitrogen atom. The combination of these rings creates a molecule with unique electronic properties and reactivity. Recent studies have highlighted the importance of thiophene-containing compounds in organic electronics, where their conjugated π-systems contribute to desirable semiconductive properties.

One of the most recent advancements involving this compound is its role in the development of novel materials for optoelectronic devices. Researchers have explored its ability to form self-assembled monolayers (SAMs), which are crucial for improving the performance of organic solar cells and light-emitting diodes (LEDs). The thiophene moiety in the molecule facilitates strong intermolecular interactions, enhancing the order and stability of SAMs.

In addition to its material science applications, this compound has shown promise in medicinal chemistry. Its pyrrolidine ring is known to exhibit bioactive properties, making it a potential candidate for drug design. Recent studies have focused on its ability to act as a template for enzyme inhibitors, particularly in targeting kinases involved in cancer progression.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thiophene ring through sulfur insertion reactions and the construction of the pyrrolidine ring via cyclization processes. The optimization of these steps has been a focus of recent research efforts to improve yield and purity.

Furthermore, computational studies have provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the conjugation between the thiophene and pyrrolidine rings significantly influences its redox properties, making it suitable for applications in energy storage devices such as supercapacitors.

In terms of environmental impact, researchers have investigated the biodegradability and toxicity of this compound. Preliminary results suggest that it undergoes efficient microbial degradation under aerobic conditions, reducing its potential ecological footprint.

Overall, Compound CAS No. 226634 has emerged as a versatile building block in contemporary chemical research. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a key player in advancing both materials science and medicinal chemistry.